Cas no 1806844-00-7 (2-Cyano-3-(difluoromethyl)-4-fluoropyridine-5-acetonitrile)

• Product Name: 2-Cyano-3-(difluoromethyl)-4-fluoropyridine-5-acetonitrile
• CAS No: 1806844-00-7
• MF: C₉H₄F₃N₃
• MW: 211.143371582031
• CID: 4871603
• Update Time: 2025-05-20

2-Cyano-3-(difluoromethyl)-4-fluoropyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-(difluoromethyl)-4-fluoropyridine-5-acetonitrile

• Inchi： 1S/C9H4F3N3/c10-8-5(1-2-13)4-15-6(3-14)7(8)9(11)12/h4,9H,1H2
• InChI Key： XUVRLXJJEMCILI-UHFFFAOYSA-N
• SMILES： FC1C(=CN=C(C#N)C=1C(F)F)CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 313
• XLogP3: 1.3
• Topological Polar Surface Area: 60.5

Additional information on 2-Cyano-3-(difluoromethyl)-4-fluoropyridine-5-acetonitrile

Comprehensive Overview of 2-Cyano-3-(difluoromethyl)-4-fluoropyridine-5-acetonitrile (CAS No. 1806844-00-7)

2-Cyano-3-(difluoromethyl)-4-fluoropyridine-5-acetonitrile (CAS No. 1806844-00-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique pyridine core and difluoromethyl and cyano functional groups, offers a versatile platform for synthesizing advanced intermediates. Its molecular structure, combining fluorine and nitrile moieties, makes it particularly valuable for applications requiring high reactivity and selectivity.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their role in developing novel pharmaceuticals and agrochemicals. Researchers are particularly interested in how 2-Cyano-3-(difluoromethyl)-4-fluoropyridine-5-acetonitrile can be leveraged to create compounds with enhanced bioactivity and metabolic stability. The incorporation of fluorine atoms is known to improve the lipophilicity and bioavailability of drug candidates, making this compound a focal point in medicinal chemistry.

From an industrial perspective, CAS No. 1806844-00-7 is often explored for its potential in crop protection formulations. The difluoromethyl group, in particular, is associated with pesticidal and herbicidal activities, aligning with the growing need for sustainable agricultural chemicals. As environmental regulations tighten, the development of eco-friendly and high-efficiency agrochemicals has become a priority, further driving interest in this compound.

The synthesis of 2-Cyano-3-(difluoromethyl)-4-fluoropyridine-5-acetonitrile involves multi-step processes that highlight the compound's complexity. Key steps often include halogenation, cyanation, and fluorination reactions, which require precise control to achieve optimal yields. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing its purity and structural integrity.

Beyond its applications in life sciences, this compound is also being investigated for its potential in electronic materials. The pyridine ring and nitrile groups contribute to its electron-withdrawing properties, making it a candidate for use in organic semiconductors and photovoltaic devices. As the push for renewable energy solutions intensifies, materials like 2-Cyano-3-(difluoromethyl)-4-fluoropyridine-5-acetonitrile could play a pivotal role in next-generation technologies.

Safety and handling of CAS No. 1806844-00-7 are critical considerations for researchers and manufacturers. While the compound is not classified as hazardous under standard regulations, proper laboratory protocols must be followed to ensure safe usage. This includes the use of personal protective equipment (PPE) and adherence to chemical storage guidelines.

In summary, 2-Cyano-3-(difluoromethyl)-4-fluoropyridine-5-acetonitrile (CAS No. 1806844-00-7) represents a cutting-edge compound with broad applicability across multiple industries. Its unique chemical properties and versatility make it a valuable asset for researchers aiming to innovate in drug discovery, agricultural science, and advanced materials. As scientific advancements continue, the potential applications of this compound are expected to expand, solidifying its importance in modern chemistry.